Cas no 941916-81-0 (7-ethyl-8-(hexylamino)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 7-ethyl-8-(hexylamino)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 941916-81-0
• MF: C₁₄H₂₃N₅O₂
• MW: 293.364722490311
• CID: 5989436
• PubChem ID: 16802661
• Update Time: 2025-09-28

7-ethyl-8-(hexylamino)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-ethyl-8-(hexylamino)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 7-ethyl-8-(hexylamino)-3-methylpurine-2,6-dione
• 7-ethyl-8-(hexylamino)-3-methyl-1H-purine-2,6(3H,7H)-dione
• F2477-0048
• 7-ethyl-8-(hexylamino)-3-methyl-3,7-dihydro-1H-purine-2,6-dione
• AKOS024650663
• 941916-81-0

• Inchi： 1S/C14H23N5O2/c1-4-6-7-8-9-15-13-16-11-10(19(13)5-2)12(20)17-14(21)18(11)3/h4-9H2,1-3H3,(H,15,16)(H,17,20,21)
• InChI Key： XPDRAFFDUTVEBC-UHFFFAOYSA-N
• SMILES： N1(CC)C2=C(N(C)C(=O)NC2=O)N=C1NCCCCCC

Computed Properties

• Exact Mass: 293.18517499g/mol
• Monoisotopic Mass: 293.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 79.3Ų

Additional information on 7-ethyl-8-(hexylamino)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Research Brief on 7-ethyl-8-(hexylamino)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS: 941916-81-0)

The compound 7-ethyl-8-(hexylamino)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS: 941916-81-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This purine derivative has shown promising potential in various therapeutic applications, particularly in the modulation of adenosine receptor signaling pathways. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a compound of high interest for drug development.

Recent research has elucidated the molecular mechanisms by which 7-ethyl-8-(hexylamino)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione interacts with adenosine receptors. Adenosine receptors play a critical role in regulating physiological processes such as inflammation, immune response, and neurotransmission. The compound's ability to selectively modulate these receptors suggests its potential as a therapeutic agent for conditions such as inflammatory diseases, neurodegenerative disorders, and even certain types of cancer. Structural-activity relationship (SAR) studies have further optimized its binding affinity and selectivity, enhancing its therapeutic profile.

In vitro and in vivo studies have demonstrated the compound's efficacy and safety profile. For instance, preclinical trials have shown that 7-ethyl-8-(hexylamino)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione exhibits high bioavailability and minimal off-target effects, which are critical for its advancement into clinical trials. Additionally, its metabolic stability and pharmacokinetic properties have been thoroughly investigated, providing a solid foundation for further development. Researchers have also explored its potential in combination therapies, where it may synergize with existing drugs to enhance therapeutic outcomes.

The synthesis of 7-ethyl-8-(hexylamino)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione has been refined to improve yield and purity, addressing earlier challenges in large-scale production. Advanced synthetic routes, including catalytic methods and green chemistry approaches, have been employed to ensure scalability and sustainability. These advancements are crucial for meeting the demands of clinical and commercial production, ensuring that the compound can be efficiently manufactured for widespread use.

Looking ahead, the next steps for research on 7-ethyl-8-(hexylamino)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione include further preclinical validation and the initiation of Phase I clinical trials. Regulatory considerations, such as compliance with FDA and EMA guidelines, will be paramount in guiding its development. Collaborative efforts between academia and industry are expected to accelerate its translation from bench to bedside, potentially offering new treatment options for patients with unmet medical needs. The compound's unique pharmacological profile positions it as a promising candidate in the evolving landscape of chemical biology and drug discovery.